BENGHE Foundational & Exploratory

Check Availability & Pricing

The Density of 1-lododecane: A Technical Guide
for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-lododecane

Cat. No.: B1670042

Authored for professionals in research, science, and drug development, this in-depth technical
guide provides a comprehensive overview of the density of 1-iododecane, a key long-chain
alkyl iodide. This document presents quantitative data, detailed experimental methodologies,
and logical workflows to facilitate its use in laboratory and development settings.

Core Physical Properties of 1-lododecane

1-lododecane (CAS No. 2050-77-3) is a colorless to light yellow liquid with the chemical
formula CioHz1l. It is immiscible with water and is commonly stabilized with copper.[1] Its
density is a fundamental physical property crucial for various applications, including reaction
stoichiometry, fluid dynamics modeling, and quality control.

Quantitative Density Data

The density of 1-iododecane has been experimentally determined and is presented below. The
most comprehensive data, showing the temperature-dependent density, comes from a 2019
study by Ryshkova et al. published in Industrial & Engineering Chemistry Research.[2][3]
Additional single-point density measurements are also available from various chemical
suppliers.

A summary of the available density data is presented in Table 1.
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Temperature (°C) Temperature (K) Density (g/lcm3) Reference
-20.00 253.15 1.323 Ryshkova et al., 2019
0.00 273.15 1.285 Ryshkova et al., 2019
20.00 293.15 1.267 Ryshkova et al., 2019
25.00 298.15 1.257 Sigma-Aldrichi],
ChemicalBook[1][5]
25.00 298.15 1.251-1.257 Loba Chemie[6]
40.00 313.15 1.230 Ryshkova et al., 2019
60.00 333.15 1.192 Ryshkova et al., 2019
80.00 353.15 1.154 Ryshkova et al., 2019
100.00 373.15 1.116 Ryshkova et al., 2019
120.00 393.15 1.078 Ryshkova et al., 2019
140.00 413.15 1.040 Ryshkova et al., 2019
150.09 423.24 1.021 Ryshkova et al., 2019

Note: The data from Ryshkova et al. was extracted from the supporting information of their
2019 publication and provides a comprehensive view of the density of 1-iododecane across a
broad temperature range.

Experimental Protocol: Density Determination by
Pycnhometry

The determination of liquid density is a fundamental experimental procedure. The pychometer
method is a highly precise technique for this purpose.

Principle

A pycnometer is a glass flask with a specific, accurately known volume. By weighing the
pycnometer empty, filled with a reference liquid of known density (e.g., deionized water), and
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then filled with the sample liquid (1-iododecane), the density of the sample can be determined
with high accuracy.

Apparatus

e Gay-Lussac or Weld pycnometer (typically 10 or 25 mL)
o Analytical balance (readability to +0.0001 g)

o Constant temperature water bath

e Thermometer

e Syringes and needles

» Cleaning solvents (e.g., acetone, ethanol)

Procedure

e Cleaning and Drying: The pycnometer is thoroughly cleaned with appropriate solvents and
dried completely.

» Mass of Empty Pycnometer: The mass of the clean, dry pycnometer with its stopper is
accurately measured on the analytical balance.

» Calibration with Reference Liquid: The pycnometer is filled with deionized water, ensuring no
air bubbles are present. It is then placed in a constant temperature water bath until thermal
equilibrium is reached. The volume is adjusted precisely to the mark, the exterior is dried,
and the filled pycnometer is weighed. The volume of the pycnometer is calculated using the
known density of water at that temperature.

o Measurement of Sample Liquid: The calibrated pycnometer is emptied, dried, and then filled
with 1-iododecane. The process of thermal equilibration in the water bath and volume
adjustment is repeated. The mass of the pycnometer filled with 1-iododecane is then
measured.

» Calculation: The density of 1-iododecane is calculated by dividing the mass of the 1-
iododecane by the calibrated volume of the pycnometer.
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Logical Workflow for Density Determination

The following diagram illustrates the logical workflow for the experimental determination and
reporting of the density of a liquid compound such as 1-iododecane.
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This comprehensive guide provides researchers and drug development professionals with the
necessary data and protocols for the accurate use and handling of 1-iododecane, with a focus
on its density. The provided information is essential for ensuring the precision and
reproducibility of experimental and developmental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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